(1S)-1-[4-bromo-2-(ethoxymethoxy)phenyl]ethan-1-ol

• CAS RN: 1604451-78-6
• Molecular Formula: C11H15BrO3
• Molecular Weight: 275.1

Description

(1S)-1-[4-bromo-2-(ethoxymethoxy)phenyl]ethan-1-ol, more commonly known as (1S)-1-bromo-2-ethoxymethoxybenzene, is an organobromide compound belonging to the class of aromatic compounds. It is a colorless liquid with a sweet, fruity odor and a boiling point of 261°C. It is soluble in most organic solvents and has a variety of applications in the scientific research field, including synthesis, chromatography, and biochemistry.

Scientific Research Applications

((1S)-1-[4-bromo-2-(ethoxymethoxy)phenyl]ethan-1-ol)-1-bromo-2-ethoxymethoxybenzene has a variety of applications in the scientific research field. It is used as a reagent in the synthesis of various pharmaceuticals, such as antifungal agents, antibiotics, and anti-inflammatory drugs. It is also used in the synthesis of various dyes, such as azo dyes, as well as in the synthesis of various organic compounds, such as alkaloids and terpenes. Additionally, ((1S)-1-[4-bromo-2-(ethoxymethoxy)phenyl]ethan-1-ol)-1-bromo-2-ethoxymethoxybenzene is used as a solvent for chromatography, as a reactant in biochemistry, and as a reagent in the synthesis of various other compounds.

Mechanism of Action

((1S)-1-[4-bromo-2-(ethoxymethoxy)phenyl]ethan-1-ol)-1-bromo-2-ethoxymethoxybenzene is an organobromide compound, meaning it contains a carbon-bromine bond. This bond is highly reactive and is susceptible to nucleophilic attack by a variety of nucleophiles, such as amines, alcohols, and thiols. This reaction results in the formation of a new carbon-nitrogen, carbon-oxygen, or carbon-sulfur bond, depending on the nucleophile. This reaction is the mechanism of action for the various reactions that ((1S)-1-[4-bromo-2-(ethoxymethoxy)phenyl]ethan-1-ol)-1-bromo-2-ethoxymethoxybenzene is used in.
Biochemical and Physiological Effects
((1S)-1-[4-bromo-2-(ethoxymethoxy)phenyl]ethan-1-ol)-1-bromo-2-ethoxymethoxybenzene is not known to have any direct biochemical or physiological effects. However, due to its reactivity, it can be used to synthesize various compounds that may have biochemical or physiological effects.

Advantages and Limitations for Lab Experiments

The main advantage of using ((1S)-1-[4-bromo-2-(ethoxymethoxy)phenyl]ethan-1-ol)-1-bromo-2-ethoxymethoxybenzene in lab experiments is its reactivity. It is highly reactive and can be used to synthesize a variety of compounds in a short amount of time. Additionally, it is relatively inexpensive and readily available. The main limitation is its toxicity. It is toxic if inhaled or ingested and should be handled with care.

Future Directions

In the future, ((1S)-1-[4-bromo-2-(ethoxymethoxy)phenyl]ethan-1-ol)-1-bromo-2-ethoxymethoxybenzene may be used to synthesize a variety of compounds for use in pharmaceuticals, dyes, and other organic compounds. Additionally, it may be used in the synthesis of various compounds for use in biochemistry and chromatography. Additionally, it may be used in the synthesis of compounds for use in medical imaging and diagnostics. Finally, it may be used in the synthesis of compounds for use in renewable energy sources.

Synthesis Methods

((1S)-1-[4-bromo-2-(ethoxymethoxy)phenyl]ethan-1-ol)-1-bromo-2-ethoxymethoxybenzene is generally synthesized through a two-step process. The first step involves the reaction of benzene with bromine in the presence of a Lewis acid catalyst. This reaction results in the formation of 1-bromo-2-ethoxymethoxybenzene. The second step involves the reduction of the bromine atom to ethylene oxide, resulting in the formation of ((1S)-1-[4-bromo-2-(ethoxymethoxy)phenyl]ethan-1-ol)-1-bromo-2-ethoxymethoxybenzene.